molecular formula C15H21N3O B11374857 N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide

Cat. No.: B11374857
M. Wt: 259.35 g/mol
InChI Key: YWAHFFCWCCDRPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is a synthetic organic compound characterized by the presence of a benzimidazole ring linked to a pentyl chain, which is further connected to an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide typically involves the following steps:

    Formation of the Benzimidazole Ring: The benzimidazole ring can be synthesized by condensing o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

    Alkylation: The benzimidazole ring is then alkylated using an appropriate alkyl halide, such as 1-bromopentane, in the presence of a base like potassium carbonate.

    Acetylation: The final step involves the acetylation of the alkylated benzimidazole using acetic anhydride or acetyl chloride in the presence of a base like pyridine.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole ring, leading to the formation of N-oxides.

    Reduction: Reduction reactions can target the acetamide group, converting it to an amine.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used as oxidizing agents.

    Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

    Substitution: Halogenating agents like bromine or chlorinating agents can be used for substitution reactions.

Major Products

    Oxidation: Formation of N-oxides.

    Reduction: Conversion to primary amines.

    Substitution: Introduction of halogen or other electrophilic groups on the benzimidazole ring.

Scientific Research Applications

Chemistry

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology

In biological research, this compound can serve as a ligand for studying protein-ligand interactions, particularly those involving benzimidazole-binding proteins.

Medicine

The compound has potential therapeutic applications due to its structural similarity to known pharmacophores. It may exhibit antimicrobial, antiviral, or anticancer activities, making it a candidate for drug development .

Industry

In the industrial sector, this compound can be used in the synthesis of advanced materials, such as polymers and coatings, due to its chemical stability and functional group versatility.

Mechanism of Action

The mechanism of action of N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The benzimidazole ring can bind to active sites, inhibiting enzyme activity or modulating receptor function. The pentyl chain and acetamide group contribute to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

    N-[5-(1H-benzimidazol-2-yl)pentyl]acetamide: Lacks the methyl group on the benzimidazole ring.

    N-[5-(1-methyl-1H-benzimidazol-2-yl)butyl]acetamide: Has a shorter alkyl chain.

    N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]propionamide: Contains a propionamide group instead of an acetamide group.

Uniqueness

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is unique due to its specific combination of a methylated benzimidazole ring, a pentyl chain, and an acetamide group. This structure imparts distinct physicochemical properties and biological activities, making it a valuable compound for research and industrial applications.

Properties

Molecular Formula

C15H21N3O

Molecular Weight

259.35 g/mol

IUPAC Name

N-[5-(1-methylbenzimidazol-2-yl)pentyl]acetamide

InChI

InChI=1S/C15H21N3O/c1-12(19)16-11-7-3-4-10-15-17-13-8-5-6-9-14(13)18(15)2/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,16,19)

InChI Key

YWAHFFCWCCDRPQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCCCCCC1=NC2=CC=CC=C2N1C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.